Cas no 248-85-1 (Benzo[b]phenanthro[2,3-d]thiophene)

Benzo[b]phenanthro[2,3-d]thiophene structure
248-85-1 structure
Product Name:Benzo[b]phenanthro[2,3-d]thiophene
CAS No:248-85-1
MF:C20H12S
MW:284.374283790588
CID:277914
PubChem ID:6428586
Update Time:2025-04-19

Benzo[b]phenanthro[2,3-d]thiophene Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]phenanthro[2,3-d]thiophene
    • 9-Thianaphtho(1',2':2,3)fluorene
    • GDBRLJQTLSLZLH-UHFFFAOYSA-N
    • 248-85-1
    • DTXSID30179495
    • SCHEMBL13085235
    • Benzo(b)phenanthro(2,3-d)thiophene
    • Inchi: 1S/C20H12S/c1-2-6-15-13(5-1)9-10-14-11-18-16-7-3-4-8-19(16)21-20(18)12-17(14)15/h1-12H
    • InChI Key: GDBRLJQTLSLZLH-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C=C3C=CC4C=CC=CC=4C3=CC1=2

Computed Properties

  • Exact Mass: 284.06606
  • Monoisotopic Mass: 284.065971
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.9
  • Topological Polar Surface Area: 28.2

Experimental Properties

  • Density: 1.32
  • Boiling Point: 523.2°Cat760mmHg
  • Flash Point: 205.1°C
  • Refractive Index: 1.847
  • PSA: 0

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